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Compound of Interest

Compound Name: SP-141

Cat. No.: B610929

Essential Safety and Handling Guide for SP-141

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling SP-141. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Chemical Identifier:
e Product Name: SP-141

o CAS No.: 1253491-42-7

Hazard Identification and Personal Protective
Equipment (PPE)

SP-141 is classified as a hazardous substance that can cause skin irritation, serious eye
irritation, and respiratory tract irritation[1]. Strict adherence to PPE guidelines is mandatory to
minimize exposure risks.

Recommended Personal Protective Equipment:
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PPE Category Item Specification
) ) Chemically resistant gloves
Hand Protection Protective gloves o
(e.g., nitrile, neoprene)
Body Protection Protective clothing Laboratory coat or equivalent

] Safety glasses with side
] Eye protection / Face )
Eye/Face Protection ] shields, goggles, or a face
protection hield
shie

Use in a well-ventilated area. If
) ) ) dust or aerosols may be
Respiratory Protection Respirator
generated, use a NIOSH-

approved respirator.

Operational and Disposal Plans

Safe Handling Procedures:

Avoid contact with skin and eyes[1].

Do not breathe dust, fumes, gas, mist, vapors, or spray[1].

Wash hands thoroughly after handling[1].

Use only outdoors or in a well-ventilated area with appropriate exhaust ventilation[1].

Ensure containers are kept tightly closed and stored in a locked, well-ventilated place[1].

Emergency and Spill Procedures: In the event of a spill or accidental exposure, follow these
steps:

o Skin Contact: Wash the affected area with plenty of soap and water. Remove contaminated
clothing and wash it before reuse[1].

o Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact
lenses and continue rinsing[1].
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 Inhalation: Move the individual to fresh air and keep them in a comfortable position for
breathing[1].

o Spill Cleanup: Use full personal protective equipment. Prevent further leakage and keep the
substance away from drains. Absorb spills with a liquid-binding material like diatomite.
Decontaminate surfaces by scrubbing with alcohol[1].

Disposal Plan: Dispose of SP-141 and its container in accordance with local, state, and federal
regulations. Do not allow the product to enter drains or water courses[1].

Experimental Protocol: Weighing and Diluting SP-
141

This protocol outlines the steps for safely weighing and preparing a solution of SP-141.
Materials:

e SP-141 solid

e Appropriate solvent

¢ Analytical balance

e Chemical fume hood

e Volumetric flasks and pipettes

o Appropriate PPE (see table above)

Procedure:

o Preparation: Ensure the chemical fume hood is operational. Don all required PPE.
» Weighing:

o Tare a clean, dry weigh boat on the analytical balance inside the fume hood.
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o Carefully transfer the desired amount of SP-141 to the weigh boat, avoiding the creation of
dust.

o Record the exact weight.

e Dilution:

o Carefully transfer the weighed SP-141 to a volumetric flask of the appropriate size.

o Add a small amount of the desired solvent to the weigh boat to rinse any remaining
powder and transfer it to the flask.

o Add solvent to the flask until it is approximately half full.

o Gently swirl the flask to dissolve the solid.

o Once dissolved, add solvent to the calibration mark on the neck of the flask.

o Cap the flask and invert it several times to ensure a homogenous solution.
e Cleanup:

o Dispose of the weigh boat and any other contaminated disposable materials in the
designated hazardous waste container.

o Clean all non-disposable equipment thoroughly.

o Wash hands thoroughly after completing the procedure.

Preparation

Handling SP-141 Post-Handling

Don Required PPE:
Verify Fume Hood - Gloves I Weigh SP-141 . Dispose of Waste .
Functionality - Lab Coat in Fume Hood Prepare Solution [l in Designated Container Clean Equipment

- Eye Protection

Wash Hands
Doff PPE }—> Thoroughly

Click to download full resolution via product page
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Caption: Workflow for Safe Handling of SP-141.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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